Cas no 1258708-48-3 (N-(1-cyanocyclobutyl)-N,5-dimethyl-2-(thiophen-2-yl)-1,3-oxazole-4-carboxamide)

• Product Name: N-(1-cyanocyclobutyl)-N,5-dimethyl-2-(thiophen-2-yl)-1,3-oxazole-4-carboxamide
• CAS No: 1258708-48-3
• MF: C₁₅H₁₅N₃O₂S
• MW: 301.363501787186
• CID: 5910962
• PubChem ID: 51094656
• Update Time: 2025-06-14

N-(1-cyanocyclobutyl)-N,5-dimethyl-2-(thiophen-2-yl)-1,3-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• CHEMBL3465896
• Z878666970
• AKOS034649225
• 1258708-48-3
• N-(1-cyanocyclobutyl)-N,5-dimethyl-2-(thiophen-2-yl)-1,3-oxazole-4-carboxamide
• EN300-26681495
• N-(1-cyanocyclobutyl)-N,5-dimethyl-2-thiophen-2-yl-1,3-oxazole-4-carboxamide

• Inchi： 1S/C15H15N3O2S/c1-10-12(17-13(20-10)11-5-3-8-21-11)14(19)18(2)15(9-16)6-4-7-15/h3,5,8H,4,6-7H2,1-2H3
• InChI Key： RKCNUZNKHHRFTC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NC(=C(C)O1)C(N(C)C1(C#N)CCC1)=O

Computed Properties

• Exact Mass: 301.08849790g/mol
• Monoisotopic Mass: 301.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 98.4Ų

Additional information on N-(1-cyanocyclobutyl)-N,5-dimethyl-2-(thiophen-2-yl)-1,3-oxazole-4-carboxamide

Comprehensive Overview of N-(1-cyanocyclobutyl)-N,5-dimethyl-2-(thiophen-2-yl)-1,3-oxazole-4-carboxamide (CAS No. 1258708-48-3)

The compound N-(1-cyanocyclobutyl)-N,5-dimethyl-2-(thiophen-2-yl)-1,3-oxazole-4-carboxamide (CAS No. 1258708-48-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a thiophene ring and a cyanocyclobutyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or bioactive scaffold, aligning with current trends in targeted drug discovery.

In recent years, the demand for heterocyclic compounds like N-(1-cyanocyclobutyl)-N,5-dimethyl-2-(thiophen-2-yl)-1,3-oxazole-4-carboxamide has surged due to their versatility in medicinal chemistry. Searches for "oxazole derivatives in drug design" or "thiophene-based bioactive molecules" reflect growing interest in this niche. The compound’s CAS No. 1258708-48-3 is frequently queried in scientific databases, underscoring its relevance in academic and industrial settings.

The synthesis of N-(1-cyanocyclobutyl)-N,5-dimethyl-2-(thiophen-2-yl)-1,3-oxazole-4-carboxamide involves multi-step organic reactions, often leveraging Pd-catalyzed cross-coupling or cyclization strategies. Its carboxamide group enhances binding affinity to biological targets, a feature highly sought after in fragment-based drug discovery. This aligns with the industry’s shift toward highly selective small molecules, a topic dominating forums and publications.

From a pharmacological perspective, the cyanocyclobutyl segment in CAS No. 1258708-48-3 may contribute to metabolic stability, a critical factor in ADME optimization. Discussions around "improving drug half-life" or "cyano group in prodrugs" often cite similar structures. Moreover, the thiophene ring’s electron-rich nature could facilitate interactions with enzyme active sites, making it a hotspot for computational modeling studies.

Beyond therapeutics, N-(1-cyanocyclobutyl)-N,5-dimethyl-2-(thiophen-2-yl)-1,3-oxazole-4-carboxamide has potential in material science, particularly in designing organic semiconductors. The conjugated system within its framework may enable applications in optoelectronic devices, resonating with trends in sustainable technology. Queries like "thiophene-oxazole hybrids in electronics" highlight this crossover appeal.

Analytical characterization of CAS No. 1258708-48-3 typically employs NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques ensure compliance with stringent quality control standards, a priority for manufacturers. The compound’s logP and solubility profiles are also critical for formulation scientists, addressing common search terms like "predicting compound bioavailability."

In conclusion, N-(1-cyanocyclobutyl)-N,5-dimethyl-2-(thiophen-2-yl)-1,3-oxazole-4-carboxamide exemplifies the intersection of structural ingenuity and functional adaptability. Its dual relevance in life sciences and advanced materials ensures sustained research interest, mirrored by its frequent appearance in patent literature and scholarly articles. As innovation accelerates, this compound is poised to remain a focal point in interdisciplinary studies.